Cas no 358388-37-1 (Benzonitrile, 2-ethoxy-5-hydroxy- (9CI))

• Product Name: Benzonitrile, 2-ethoxy-5-hydroxy- (9CI)
• CAS No: 358388-37-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1023189
• PubChem ID: 21973177
• Update Time: 2025-04-20

Benzonitrile, 2-ethoxy-5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-ethoxy-5-hydroxy- (9CI)
• DB-285695
• 358388-37-1
• OFBPPUWWTOVGCT-UHFFFAOYSA-N
• SCHEMBL5901353
• Ethoxy-5-hydroxybenzonitrile
• BENZONITRILE, 2-ETHOXY-5-HYDROXY-

• Inchi： 1S/C9H9NO2/c1-2-12-9-4-3-8(11)5-7(9)6-10/h3-5,11H,2H2,1H3
• InChI Key： OFBPPUWWTOVGCT-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C#N)O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų